Cas no 895442-83-8 (2,3-dimethoxy-N-5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide)

• Product Name: 2,3-dimethoxy-N-5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide
• CAS No: 895442-83-8
• MF: C₁₈H₁₇N₃O₅
• MW: 355.344684362412
• CID: 5826314
• PubChem ID: 7243979
• Update Time: 2025-10-29

2,3-dimethoxy-N-5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, 2,3-dimethoxy-N-[5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-yl]-
• 2,3-dimethoxy-N-[5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-yl]benzamide
• 2,3-dimethoxy-N-(5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-yl)benzamide
• SR-01000020880-1
• AKOS024656003
• SR-01000020880
• F2516-0253
• VU0491120-1
• 895442-83-8
• 2,3-dimethoxy-N-5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide

• Inchi： 1S/C18H17N3O5/c1-23-13-9-5-4-7-11(13)17-20-21-18(26-17)19-16(22)12-8-6-10-14(24-2)15(12)25-3/h4-10H,1-3H3,(H,19,21,22)
• InChI Key： BWZKPNULLGBRHA-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(C2=CC=CC=C2OC)O1)(=O)C1=CC=CC(OC)=C1OC

Computed Properties

• Exact Mass: 355.11682065g/mol
• Monoisotopic Mass: 355.11682065g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 466
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 95.7Ų

Experimental Properties

• Density: 1.292±0.06 g/cm3(Predicted)
• pka: 10.23±0.70(Predicted)

Additional information on 2,3-dimethoxy-N-5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide

Comprehensive Overview of 2,3-dimethoxy-N-5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide (CAS No. 895442-83-8)

2,3-dimethoxy-N-5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide, with the CAS number 895442-83-8, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzamides and is characterized by its unique structural features, including the presence of methoxy groups and an oxadiazole ring. These structural elements contribute to its potential biological activities and therapeutic applications.

The chemical structure of 2,3-dimethoxy-N-5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide can be represented as follows: C₁₇H₁₆N₄O₅. The compound's molecular weight is approximately 340.33 g/mol. The presence of multiple functional groups, such as the methoxy groups and the oxadiazole ring, imparts unique chemical properties that make it a valuable candidate for various pharmaceutical applications.

Synthetic Pathways: The synthesis of 2,3-dimethoxy-N-5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide has been extensively studied in recent literature. One common approach involves the reaction of 2,3-dimethoxybenzoyl chloride with 5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-amine. This reaction typically proceeds under mild conditions and yields the desired product in good purity and yield. The synthetic route is highly reproducible and scalable, making it suitable for both laboratory-scale synthesis and industrial production.

Biological Activities: Recent research has highlighted the diverse biological activities of 2,3-dimethoxy-N-5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide. Studies have shown that this compound exhibits potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. Additionally, it has been found to possess significant antioxidant activity, which may contribute to its potential therapeutic effects in various inflammatory diseases.

In the context of cancer research, 2,3-dimethoxy-N-5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide has shown promise as a potential anticancer agent. Preclinical studies have demonstrated its ability to induce apoptosis in cancer cells by modulating key signaling pathways such as p53 and Bcl-2. These findings suggest that this compound could be a valuable lead for the development of novel anticancer therapies.

Clinical Applications: The potential clinical applications of 2,3-dimethoxy-N-5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide are currently being explored in various preclinical and early-stage clinical trials. Initial results from these trials have been encouraging, with the compound showing good safety profiles and efficacy in treating inflammatory conditions and certain types of cancer. However, further research is needed to fully understand its pharmacokinetics and long-term safety.

Mechanism of Action: The mechanism by which 2,3-dimethoxy-N-5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide exerts its biological effects is multifaceted. It has been shown to interact with several key molecular targets involved in inflammation and cancer progression. For instance, it can inhibit the activation of nuclear factor-kappa B (NF-kB), a transcription factor that plays a central role in regulating inflammatory responses. Additionally, it can modulate the expression of genes involved in cell cycle regulation and apoptosis.

Safety and Toxicity: Safety assessments are crucial for any potential therapeutic agent. Preliminary toxicity studies on 2,3-dimethoxy-N-5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide have indicated that it is well-tolerated at therapeutic doses. However, more comprehensive toxicological evaluations are required to ensure its safety for long-term use in humans.

FUTURE DIRECTIONS: The future prospects for 2,3-dimethoxy-N-5-(2-meth oxyphenyl)-1 , 3 , 4 - o x a d i a z o l - 2 - y l b e n z a m i d e strong > are promising . Ongoing research aims to optimize its chemical structure to enhance its potency and selectivity while minimizing potential side effects . Additionally , efforts are being made to develop more efficient synthetic methods to facilitate large-scale production . Clinical trials are expected to provide further insights into its therapeutic potential , paving the way for its eventual use in treating various diseases . p >